Cas no 2648926-85-4 ((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)

• Product Name: (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
• CAS No: 2648926-85-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6519660
• PubChem ID: 165804647
• Update Time: 2025-05-24

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
• EN300-1543450
• 2648926-85-4
• (2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-8-24(26(31)32)28-25(30)15-17-9-7-14-23(17)29-27(33)34-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-24H,2,7-9,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17?,23?,24-/m1/s1
• InChI Key： OPULPBAHEQGEKZ-FSEIRDBJSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(N[C@@H](C(=O)O)CCC)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid

Introduction to (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic Acid (CAS No. 2648926-85-4)

The compound (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, identified by its CAS number 2648926-85-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups, including the 9H-fluoren-9-ylmethoxycarbonyl moiety and the cyclopentylacetamido substituent, contributes to its unique chemical properties and biological activity.

In recent years, there has been a growing interest in the development of molecules that exhibit high selectivity and efficacy in targeting specific biological pathways. The structure of (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid suggests that it may interact with biological targets in a manner that could lead to therapeutic benefits. Specifically, the presence of the fluoren-9-ylmethoxycarbonyl group is often associated with enhanced binding affinity and stability, which are critical factors in drug design.

The cyclopentylacetamido moiety further contributes to the compound's pharmacological profile by introducing a rigid scaffold that can optimize interactions with biological receptors. This structural feature is particularly relevant in the context of enzyme inhibition, where precise spatial orientation of functional groups is essential for effective binding. Preliminary studies have indicated that derivatives of this class of compounds may exhibit promising activity against a range of therapeutic targets.

One of the most exciting aspects of this compound is its potential in the realm of drug discovery. The combination of the fluoren-9-ylmethoxycarbonyl and cyclopentylacetamido groups creates a molecule with multiple sites for interaction, which could be leveraged to develop drugs with enhanced pharmacological properties. For instance, such compounds might be designed to exhibit improved solubility, reduced toxicity, or prolonged half-life, all of which are critical factors in the development of successful therapeutics.

Current research in this area is focused on understanding the molecular mechanisms by which these compounds exert their effects. By employing a combination of computational modeling and experimental techniques, scientists are gaining insights into how these molecules interact with biological targets at the atomic level. These studies not only provide a foundation for rational drug design but also offer valuable insights into the structure-activity relationships that govern biological activity.

The use of advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, has been instrumental in elucidating the three-dimensional structure of these complex molecules. These techniques allow researchers to visualize how the various functional groups are arranged in space and how they might interact with biological targets. Such structural information is crucial for designing molecules with optimized pharmacological properties.

In addition to its potential therapeutic applications, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid also represents an important tool for academic research. Its unique structure provides a platform for studying fundamental aspects of molecular recognition and drug-receptor interactions. By understanding how this compound interacts with biological targets, researchers can gain valuable insights into the principles that govern drug design and development.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Techniques such as solid-phase peptide synthesis and transition-metal-catalyzed reactions have been particularly useful in constructing the intricate frameworks found in this class of compounds.

As research continues to evolve, it is likely that new applications for (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid will be discovered. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. Whether used as a lead compound or as part of a larger drug candidate, this molecule exemplifies the power of modern chemical biology in driving innovation in medicine.